Cas no 38183-03-8 (7,8-Dihydroxyflavone)

• Product Name: 7,8-Dihydroxyflavone
• CAS No: 38183-03-8
• MF: C₁₅H₁₀O₄
• MW: 254.237504482269
• MDL: MFCD00006836
• CID: 89287
• PubChem ID: 87568376
• Update Time: 2025-06-13

7,8-Dihydroxyflavone Chemical and Physical Properties

Names and Identifiers

• 7,8-Dihydroxy-2-phenyl-4H-chromen-4-one
• 7,8-Dihydroxyflavone
• 7,8-Dihydroxyflavone Hydrate
• ​7,8-Dihydroxyflavone​
• 7,8-dihydroxy Flavones, 7,8-DHF
• 7,8-dihydroxy-2-phenylchromen-4-one
• 7,8-Dihydroxyflavone (7,8-DHF)
• 7.8 Dihydroxyflavone
• DHF
• DIHYDROXYFLAVONE, 7,8-(RG)
• [ "" ]
• 7,8-DHF
• 7,8-Dihydroxy-flavone
• 4H-1-Benzopyran-4-one, 7,8-dihydroxy-2-phenyl-
• 7,8-Dihydroxy-2-phenyl-4-benzopyrone
• 7,8-Dihydroxy-2-phenyl-chromen-4-one
• COCYGNDCWFKTMF-UHFFFAOYSA-N
• 7,8-Dihydroxy-2-phenyl-4H-1-benzopyran-4-one
• PubChem9845
• 7-8-dihydroxyflavone
• 7,8-diOH-Flavone
• Spectrum_001087
• S
• 7,8-dihydroxyflavon
• Spectr
• 7,8-dihydroxy-2-phenylchromone
• SPBio_000944
• KBioGR_002491
• ADB6MA8ZV2
• CHEMBL75267
• HMS3743I05
• BIDD:ER0103
• CS-W014088
• A824039
• 2(1H)-Pentalenone, 4,5,6,6a-tetrahydro-1,3-dimethyl-
• BRN 0234350
• D1916
• HMS3263G12
• HMS3886D10
• FEMA NO. 4830
• SR-05000002499
• MEGxp0_001683
• DS-16246
• KBio2_006703
• NS00009738
• EINECS 253-812-4
• SPECTRUM201315
• s8319
• SDCCGMLS-0066465.P001
• Spectrum4_001823
• KBio2_004135
• 8-DHF
• 7,8-Dihydroxyflavone hydrate, >=98% (HPLC)
• Q19596931
• UNII-ADB6MA8ZV2
• 4H-1-Benzopyran-4-one,7,8-dihydroxy-2-phenyl-
• SR-05000002499-1
• NCGC00261760-01
• KBio1_000371
• NCGC00095217-01
• NCGC00095217-03
• KBio3_001325
• AKOS015856571
• HY-W013372
• DivK1c_000371
• AC-23011
• NSC-750341
• NSC 750341
• Spectrum5_000585
• CCG-39038
• IDI1_000371
• BSPBio_001825
• DTXSID00191568
• 5-18-04-00079 (Beilstein Handbook Reference)
• BRD-K49535716-001-02-4
• SY111956
• NCGC00095217-12
• NCGC00178976-01
• KBioSS_001567
• Spectrum3_000213
• 7,8-dihydroxy-2-phenyl-chromen-4-one;7,8-Dihydroxyflavone
• FT-0639436
• PD002189
• MFCD00006836
• NCGC00095217-02
• 38183-03-8
• BCP14497
• SCHEMBL419316
• NSC750341
• C74948
• CHEBI:140464
• HMS501C13
• BRD-K49535716-001-03-2
• KBio2_001567
• HMS1923A03
• NINDS_000371
• DHF, 7,8-
• BDBM50093539
• Spectrum2_000952
• Tox21_501075
• 7,8-Dihydroxy-2-phenyl-4H-chromen-4-one; 7,8-Dihydroxy-2-phenyl-4H-1-benzopyran-4-one;
• NCGC00095217-09
• 7,8-bis(oxidanyl)-2-phenyl-chromen-4-one
• DB-049244
• 78-Dihydroxy-flavone
• 78-Dihydroxyflavone
• DTXCID40114059
• UK9
• NCGC00095217-04

• MDL： MFCD00006836
• Inchi： 1S/C15H10O4/c16-11-7-6-10-12(17)8-13(19-15(10)14(11)18)9-4-2-1-3-5-9/h1-8,16,18H
• InChI Key： COCYGNDCWFKTMF-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C=CC(=C(C1=2)O)O)=O)C1C=CC=CC=1
• BRN： 0234350

Computed Properties

• Exact Mass: 254.05800
• Monoisotopic Mass: 254.05790880 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: 3.3
• Topological Polar Surface Area: 66.8
• Molecular Weight: 254.24

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.443±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 250-251 ºC
• Boiling Point: 494.4°C at 760 mmHg
• Flash Point: 193.5°C
• Refractive Index: 1.698
• Solubility: DMSO: soluble24mg/mL
• PSA: 70.67000
• LogP: 2.87120
• Solubility: Not determined

7,8-Dihydroxyflavone Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazard Category Code： R22
• Safety Instruction： S24/25
• RTECS：DJ3004000
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 7,8-Dihydroxyflavone

Professional Introduction to 7,8-Dihydroxyflavone (CAS No. 38183-03-8)

7,8-Dihydroxyflavone, with the chemical identifier CAS No. 38183-03-8, is a flavonoid derivative that has garnered significant attention in the field of pharmaceutical and biomedical research due to its diverse biological activities. Flavonoids are a class of natural polyphenolic compounds widely distributed in plants, and 7,8-Dihydroxyflavone is particularly recognized for its potent pharmacological properties, which include antioxidant, anti-inflammatory, and neuroprotective effects. This compound has been extensively studied for its potential therapeutic applications in various chronic diseases, such as neurodegenerative disorders, cardiovascular diseases, and cancer.

The structural configuration of 7,8-Dihydroxyflavone distinguishes it from other flavonoids by the presence of hydroxyl groups at the 7th and 8th positions of the flavone backbone. This specific arrangement enhances its reactivity and interaction with biological targets, making it a promising candidate for drug development. The compound’s ability to cross the blood-brain barrier further amplifies its therapeutic potential in neurological conditions.

Recent advancements in molecular biology and pharmacology have highlighted the multifaceted mechanisms through which 7,8-Dihydroxyflavone exerts its effects. One of the most notable pathways involves the activation of trk receptors, particularly trkA, which plays a crucial role in neuronal survival and differentiation. Studies have demonstrated that 7,8-Dihydroxyflavone can bind to trkA receptors and trigger downstream signaling cascades that promote nerve growth factor (NGF) receptor-mediated processes. This interaction has been implicated in the protection of neurons against excitotoxicity and oxidative stress, making it a potential therapeutic agent for neurodegenerative diseases like Alzheimer’s and Parkinson’s.

In addition to its neuroprotective properties, 7,8-Dihydroxyflavone has shown significant anti-inflammatory effects. Research indicates that this compound can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α), interleukin-1β (IL-1β), and interleukin-6 (IL-6). These cytokines are key mediators of inflammation in various chronic diseases, including rheumatoid arthritis and atherosclerosis. By modulating inflammatory pathways, 7,8-Dihydroxyflavone may help mitigate inflammation-related pathologies.

The antioxidant activity of 7,8-Dihydroxyflavone is another area of intense research interest. The compound exhibits potent radical-scavenging capabilities due to its electron-rich structure, which allows it to neutralize reactive oxygen species (ROS) effectively. ROS are known contributors to oxidative stress, a process implicated in aging and numerous diseases such as cancer and cardiovascular disorders. By reducing oxidative damage, 7,8-Dihydroxyflavone may contribute to the prevention and treatment of these conditions.

Cardiovascular health is also a focus area where 7,8-Dihydroxyflavone demonstrates promise. Studies have shown that this flavonoid can improve endothelial function by enhancing nitric oxide (NO) production. NO is a critical molecule for vasodilation and blood pressure regulation. Furthermore, 7,8-Dihydroxyflavone has been observed to inhibit platelet aggregation and reduce cholesterol levels, thereby lowering the risk of thrombotic events and atherosclerosis.

The anticancer potential of 7,8-Dihydroxyflavone has not been overlooked either. Preclinical studies suggest that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. For instance, it has been reported to activate caspase-dependent apoptosis pathways and inhibit the expression of anti-apoptotic proteins such as Bcl-2. These findings position 7,8-Dihydroxyflavone as a candidate for adjuvant cancer therapies.

The pharmacokinetic profile of 7,8-Dihydroxyflavone is another critical aspect that influences its therapeutic applicability. Research indicates that while the compound exhibits good oral bioavailability in preclinical models, its half-life is relatively short due to rapid metabolism by cytochrome P450 enzymes. To address this limitation, researchers are exploring formulations such as nanoparticles or prodrugs that could enhance absorption and prolong systemic exposure.

Ethical considerations are paramount when evaluating the clinical translation of compounds like 7,8-Dihydroxyflavone. Given its promising preclinical data, clinical trials are being designed to assess its safety and efficacy in human populations suffering from neurological disorders or cardiovascular diseases. These trials will provide valuable insights into whether this flavonoid can transition from bench to bedside as an effective therapeutic agent.

The regulatory landscape for natural products like 7,8-Dihydroxyflavone also presents unique challenges and opportunities. As regulatory agencies increasingly recognize the therapeutic potential of phytochemicals derived from plants or synthesized chemically based on natural templates (*e.g.*, flavonoids), frameworks are evolving to accommodate their development without compromising safety standards.

In conclusion,7,,,,,,,,, Dihydroxyflavone, with CAS No., 38183-03-8, represents a significant advancement in natural product-based drug discovery due to its diverse biological activities ranging from neuroprotection to anti-inflammation properties . Continued research efforts aimed at optimizing its pharmacokinetic profile will be essential for realizing its full therapeutic potential . As scientific understanding evolves , so too will our appreciation for how compounds like these contribute not only to human health but also deepen our knowledge about disease mechanisms at their molecular roots .